Cas no 955685-41-3 (2-{1,1'-biphenyl-4-yl}-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide)

• Product Name: 2-{1,1'-biphenyl-4-yl}-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide
• CAS No: 955685-41-3
• MF: C₂₈H₂₄N₂O₃
• MW: 436.501767158508
• CID: 6182175
• PubChem ID: 16943256
• Update Time: 2025-05-20

2-{1,1'-biphenyl-4-yl}-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1,1'-biphenyl-4-yl}-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide
• N-[2-(furan-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]-2-(4-phenylphenyl)acetamide
• 2-{[1,1'-biphenyl]-4-yl}-N-[2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]acetamide
• F2416-0471
• 2-([1,1'-biphenyl]-4-yl)-N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide
• AKOS024647087
• 955685-41-3

• Inchi： 1S/C28H24N2O3/c31-27(17-20-8-10-22(11-9-20)21-5-2-1-3-6-21)29-25-13-12-23-14-15-30(19-24(23)18-25)28(32)26-7-4-16-33-26/h1-13,16,18H,14-15,17,19H2,(H,29,31)
• InChI Key： HOQTWVHKSDTKRP-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CO1)N1CC2C=C(C=CC=2CC1)NC(CC1C=CC(C2C=CC=CC=2)=CC=1)=O

Computed Properties

• Exact Mass: 436.17869263g/mol
• Monoisotopic Mass: 436.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 62.6Ų

Additional information on 2-{1,1'-biphenyl-4-yl}-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide

Recent Advances in the Study of 2-{1,1'-biphenyl-4-yl}-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide (CAS: 955685-41-3)

The compound 2-{1,1'-biphenyl-4-yl}-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide (CAS: 955685-41-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key areas of investigation has been the compound's interaction with cellular targets, particularly those involved in inflammatory and oncogenic pathways. Preliminary data suggest that 2-{1,1'-biphenyl-4-yl}-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide exhibits high affinity for certain protein kinases, making it a candidate for the development of novel kinase inhibitors. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to map the binding sites and understand the structural basis of its activity.

In addition to its potential as a kinase inhibitor, recent studies have explored the compound's role in modulating immune responses. Experimental models have demonstrated that 2-{1,1'-biphenyl-4-yl}-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide can attenuate inflammatory cytokine production, suggesting its utility in treating autoimmune diseases. These findings are supported by in vitro and in vivo studies, which have shown significant reductions in pro-inflammatory markers upon treatment with the compound.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability, metabolism, and excretion profiles. Results indicate that 2-{1,1'-biphenyl-4-yl}-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide has favorable absorption and distribution characteristics, with moderate plasma protein binding and a half-life conducive to once-daily dosing. These properties enhance its potential as a viable drug candidate, though further optimization may be required to improve metabolic stability.

Despite these promising findings, challenges remain in the development of 2-{1,1'-biphenyl-4-yl}-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide as a therapeutic agent. Issues such as potential off-target effects and long-term toxicity need to be addressed through comprehensive preclinical and clinical studies. Researchers are currently exploring structural analogs to enhance selectivity and reduce adverse effects, while maintaining the compound's efficacy.

In conclusion, the recent research on 2-{1,1'-biphenyl-4-yl}-N-2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide (CAS: 955685-41-3) highlights its potential as a multifaceted therapeutic agent. Its ability to modulate key biological pathways, combined with favorable pharmacokinetic properties, positions it as a promising candidate for further development. Continued research efforts will be essential to fully realize its therapeutic potential and address the remaining challenges in its development.